![molecular formula C20H23N5O3S B2709714 2-(8-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(4-methoxyphenyl)acetamide CAS No. 1251588-93-8](/img/structure/B2709714.png)
2-(8-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(4-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound and similar structures involves a variety of synthetic routes . One common method involves cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles . Other methods involve the reaction of specific precursors in the presence of a catalyst .Molecular Structure Analysis
The molecular structure of this compound is characterized by the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine . This forms a hybrid nucleus known as triazolothiadiazine, which is essential due to its wide range of applications as synthetic intermediates and promising pharmaceuticals .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and can involve multiple steps . For example, one reaction involves the use of two equivalents of a specific compound in refluxing ethanol, in the presence of a catalytic amount of piperidine .Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activity
Research into the synthesis and biological activities of heterocyclic compounds, including those structurally related to 2-(8-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(4-methoxyphenyl)acetamide, demonstrates significant scientific interest due to their potential applications. Heterocycles incorporating thiadiazole, triazolo, and pyrazine moieties have been synthesized and assessed for various biological activities. For example, compounds with a thiadiazole moiety have shown insecticidal activity against Spodoptera littoralis, indicating potential applications in agricultural pest management (Fadda et al., 2017). Furthermore, triazolo[4,3-a]pyrazine derivatives have been explored for their renin inhibitory activity, suggesting their use in hypertension management (Roberts et al., 1990). These studies highlight the versatility of such compounds in developing new therapeutic agents and agrochemical products.
Anticancer and Antimicrobial Potential
The synthesis of new analogs of triazolo and pyrazine derivatives has been a focus of research due to their promising anticancer and antimicrobial activities. For instance, compounds based on triazolo[3,4-a]phthalazines have been evaluated for their activity against cancer cell lines, showing potential as anticancer agents (Kumar et al., 2019). Additionally, triazolo and pyrazine derivatives have been synthesized and tested for antimicrobial activities, further underscoring their potential in addressing infectious diseases (Hassan, 2013).
Novel Synthesis Approaches and Chemical Transformations
Research into novel synthesis approaches and chemical transformations of triazolo and pyrazine derivatives, including those related to the specified compound, reveals the complexity and innovation in heterocyclic chemistry. Studies have demonstrated various synthesis pathways, offering insights into the structural and functional diversity achievable with these heterocyclic frameworks (Ibrahim et al., 2011). Such research not only expands the chemical repertoire available for drug discovery and development but also enhances understanding of the chemical properties and reactivity of these compounds.
Future Directions
The future directions for this compound could involve further exploration of its potential applications in medicinal chemistry, such as its use in the treatment of various diseases . Additionally, more research could be conducted to better understand its mechanism of action and to optimize its synthesis process .
properties
IUPAC Name |
2-(8-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O3S/c1-28-15-9-7-14(8-10-15)22-17(26)13-25-20(27)24-12-11-21-19(18(24)23-25)29-16-5-3-2-4-6-16/h7-12,16H,2-6,13H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAIWRQUURAZUTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)SC4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.